Cas no 1935079-16-5 (4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 1935079-16-5
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5692255
• PubChem ID: 130700504
• Update Time: 2025-06-08

4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde
• 1935079-16-5
• EN300-1621981
• Cyclohexanecarboxaldehyde, 4-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C11H16O/c1-3-6-11(9-12)7-4-10(2)5-8-11/h1,9-10H,4-8H2,2H3
• InChI Key： PIGJEPMJNXBYQG-UHFFFAOYSA-N
• SMILES： O=CC1(CC#C)CCC(C)CC1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 225.1±13.0 °C(Predicted)

Additional information on 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

Research Brief on 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 1935079-16-5): Recent Advances and Applications

4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 1935079-16-5) is a specialized aldehyde derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexane backbone and propargyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde as a key precursor in the synthesis of covalent inhibitors targeting cysteine proteases. The propargyl group in this compound enables click chemistry modifications, facilitating the development of selective and potent inhibitors. Researchers demonstrated its utility in creating irreversible inhibitors for SARS-CoV-2 main protease (M^pro), showcasing its relevance in antiviral drug development.

In addition to its applications in protease inhibition, this compound has been investigated for its potential in cancer therapeutics. A recent preprint on bioRxiv (2024) described its use in the synthesis of hybrid molecules that target tubulin polymerization. The aldehyde functionality allows for Schiff base formation with amino groups in target proteins, while the propargyl group enables further functionalization via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual reactivity makes it a valuable building block for multimodal anticancer agents.

From a synthetic chemistry perspective, advances in the scalable production of 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde have been reported. A 2023 patent (WO202318765A1) disclosed an optimized catalytic hydrogenation process for its synthesis from commercially available starting materials, achieving >90% yield and high purity. This development addresses previous challenges in large-scale production, paving the way for broader application in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary in vitro studies suggest that derivatives of 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde may modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. While these findings are promising, further in vivo validation is required to assess therapeutic potential.

In conclusion, 4-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (1935079-16-5) represents a multifaceted chemical entity with growing importance in medicinal chemistry. Its unique structural features enable diverse applications ranging from antiviral drug development to cancer therapeutics. As synthetic methodologies improve and biological investigations deepen, this compound is poised to play an increasingly significant role in the development of next-generation pharmaceutical agents.